Cas no 78827-54-0 (Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-)

• Product Name: Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-
• CAS No: 78827-54-0
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 577943
• PubChem ID: 5976179
• Update Time: 2025-04-19

Aziridine,1-(3,3-dimethyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-
• 1-[(E)-3,3-dimethylbut-1-enyl]aziridine
• 78827-54-0
• NSC-339720
• DTXSID40421593
• NSC339720

• Inchi： 1S/C8H15N/c1-8(2,3)4-5-9-6-7-9/h4-5H,6-7H2,1-3H3/b5-4+
• InChI Key： RWDZGZQUJXHNCD-SNAWJCMRSA-N
• SMILES： N1(/C=C/C(C)(C)C)CC1

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.964
• Boiling Point: 161.8°Cat760mmHg
• Flash Point: 44.1°C
• Refractive Index: 1.567
• PSA: 3.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Aziridines Vinylaziridines N-vinylaziridines